[2-(3-Methoxyanilino)-2-oxoethyl] 4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxylate

• IUPAC Name: [2-(3-methoxyanilino)-2-oxoethyl] 4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxylate
• InChI: InChI=1S/C20H19N3O4S2/c1-12-17(19(28-3)23-18(21-12)15-8-5-9-29-15)20(25)27-11-16(24)22-13-6-4-7-14(10-13)26-2/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: AJONPSNUDHOUMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CS2)SC)C(=O)OCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol

Description

[2-(3-Methoxyanilino)-2-oxoethyl] 4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound [2-(3-Methoxyanilino)-2-oxoethyl] 4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxylate and its derivatives have been explored in various chemical syntheses and reactions, illustrating the compound's versatility and potential in creating pharmacologically active molecules. For example, derivatives of pyrimidine, synthesized through the Biginelli reaction, have shown a wide range of potential biological activities. This synthesis route offers a method to incorporate various substituents into the pyrimidine ring, thereby modifying the compound's chemical and biological properties (Gein, Zamaraeva, Gorgopina, & Dmitriev, 2020).

Antimicrobial and Analgesic Potential

Research on derivatives of the mentioned compound has highlighted their potential as antimicrobial and analgesic agents. For instance, novel compounds derived from visnaginone and khellinone were synthesized, exhibiting significant cyclooxygenase-1/2 (COX-1/2) inhibition, analgesic, and anti-inflammatory activities. These findings underscore the potential of these derivatives in designing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Enzymatic Studies and Kinetic Resolutions

The compound and its analogs have been subjects of enzymatic studies and kinetic resolutions, indicating their significance in the field of chirality and enantiomeric purity, which is crucial for pharmaceutical applications. For example, enzymatic resolutions using Candida antarctica lipase B have provided insights into the stereochemical preferences of these enzymes and opened pathways for synthesizing enantiomerically enriched products (Andzans, Krauze, Adlere, Krasnova, & Duburs, 2013).